Cas no 1806769-64-1 (5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid
• CAS No: 1806769-64-1
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4847429
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-14-6-2-4(8(12)13)5(3-11-6)7(9)10/h2-3,7H,1H3,(H,12,13)
• InChI Key： BHAXWGHHGOXZPO-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid

Recent Advances in the Application of 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS: 1806769-64-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid (CAS: 1806769-64-1) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This heterocyclic carboxylic acid derivative, characterized by its difluoromethyl and methoxy functional groups, exhibits unique electronic and steric properties that make it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in modulating protein-ligand interactions, especially in targeting ATP-binding sites of various kinases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 1806769-64-1 as a precursor in the synthesis of selective JAK3 inhibitors. The research team utilized the difluoromethyl group's bioisosteric properties to enhance metabolic stability while maintaining target affinity. Molecular docking studies revealed that derivatives of this compound showed improved binding kinetics compared to conventional pyridine-based inhibitors, with IC50 values in the low nanomolar range for JAK3 inhibition.

In parallel developments, pharmaceutical companies have been exploring 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid for its potential in developing next-generation anti-inflammatory drugs. A recent patent application (WO2023056342) discloses its incorporation into novel COX-2 selective inhibitors, where the difluoromethyl moiety significantly reduces gastrointestinal toxicity while maintaining anti-inflammatory efficacy. Preclinical studies in murine models showed a 40% improvement in therapeutic index compared to current market leaders.

The synthetic accessibility of 1806769-64-1 has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with 78% overall yield and >99.5% purity. This advancement addresses previous challenges in industrial-scale production, particularly in controlling the regioselectivity of the difluoromethylation step. The new process utilizes continuous flow chemistry, significantly reducing production costs and environmental impact.

Emerging applications in radiopharmaceuticals have further expanded the utility of this compound. Researchers at Memorial Sloan Kettering Cancer Center recently reported (EJNMMI Radiopharmacy and Chemistry, 2024) the successful incorporation of fluorine-18 labeled derivatives of 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid into PET tracers for imaging tumor-associated kinase activity. The compounds demonstrated excellent blood-brain barrier penetration and tumor-to-background ratios in glioblastoma models.

From a safety and toxicological perspective, recent ADME studies have shown favorable pharmacokinetic profiles for derivatives of 1806769-64-1. The difluoromethyl group appears to mitigate the oxidative metabolism commonly observed with traditional pyridine derivatives, leading to improved half-lives in primate studies. However, researchers note the need for further investigation into potential off-target effects, particularly regarding hepatic enzyme induction.

The versatility of 5-(Difluoromethyl)-2-methoxypyridine-4-carboxylic acid continues to inspire novel applications across drug discovery. Current research directions include its use in PROTAC design, where its dual functionality serves as both a linker and a protein-binding element, and in covalent inhibitor development, leveraging the reactivity of the difluoromethyl group. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.